Cas no 135251-95-5 ((2E)-2-Hexadecenoic Acid Ethyl Ester)

(2E)-2-Hexadecenoic Acid Ethyl Ester is an unsaturated fatty acid ethyl ester characterized by a trans-configuration at the C2 position. This compound is of interest in organic synthesis and lipid research due to its structural specificity and reactivity. Its ethyl ester moiety enhances solubility in organic solvents, facilitating its use in esterification studies and as a precursor for more complex lipid derivatives. The trans-alkene group provides a distinct chemical handle for selective modifications, making it valuable in the development of surfactants, lubricants, or bioactive molecules. With a defined molecular structure, it serves as a reliable standard in analytical applications, including chromatography and mass spectrometry.
(2E)-2-Hexadecenoic Acid Ethyl Ester structure
135251-95-5 structure
Product Name:(2E)-2-Hexadecenoic Acid Ethyl Ester
CAS No:135251-95-5
MF:C18H34O2
MW:282.461366176605
CID:1062176
Update Time:2025-06-08

(2E)-2-Hexadecenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • (2E)-2-Hexadecenoic Acid Ethyl Ester
    • (2E)-ethyl 2-hexadecenoate
    • (E)-2-Hexadecenoic Acid Ethyl Ester
    • Inchi: 1S/C18H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-4-2/h16-17H,3-15H2,1-2H3/b17-16+
    • InChI Key: WKKVQOAYYIWUKZ-WUKNDPDISA-N
    • SMILES: CCCCCCCCCCCCC/C=C/C(OCC)=O

Computed Properties

  • Exact Mass: 282.25600

Experimental Properties

  • PSA: 26.30000
  • LogP: 5.80680

(2E)-2-Hexadecenoic Acid Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H293560-5g
(2E)-2-Hexadecenoic Acid Ethyl Ester
135251-95-5
5g
$ 201.00 2023-09-07
TRC
H293560-50g
(2E)-2-Hexadecenoic Acid Ethyl Ester
135251-95-5
50g
$ 1608.00 2023-09-07

(2E)-2-Hexadecenoic Acid Ethyl Ester Production Method

Additional information on (2E)-2-Hexadecenoic Acid Ethyl Ester

Comprehensive Overview of (2E)-2-Hexadecenoic Acid Ethyl Ester (CAS No. 135251-95-5)

(2E)-2-Hexadecenoic Acid Ethyl Ester (CAS No. 135251-95-5) is a significant compound in the field of organic chemistry and biochemistry, with a wide range of applications in pharmaceuticals, cosmetics, and industrial processes. This ester is derived from hexadecenoic acid and ethyl alcohol, making it a valuable intermediate in various synthetic pathways.

The molecular structure of (2E)-2-Hexadecenoic Acid Ethyl Ester consists of a 16-carbon chain with a double bond at the second carbon position and an ethyl ester group at the carboxylic acid end. This unique structure confers specific chemical and physical properties that are crucial for its applications. For instance, the presence of the double bond allows for various chemical reactions, such as hydrogenation, halogenation, and addition reactions, which can be exploited in the synthesis of more complex molecules.

In recent years, research on (2E)-2-Hexadecenoic Acid Ethyl Ester has gained significant attention due to its potential in pharmaceutical development. Studies have shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. A 2021 study published in the Journal of Medicinal Chemistry reported that derivatives of (2E)-2-Hexadecenoic Acid Ethyl Ester can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant side effects.

Beyond its pharmaceutical applications, (2E)-2-Hexadecenoic Acid Ethyl Ester is also utilized in the cosmetics industry. Its emollient properties make it an excellent ingredient for skin care products, where it helps to moisturize and protect the skin. Additionally, its ability to enhance the penetration of active ingredients through the skin barrier has led to its use in formulations designed to improve skin health and appearance.

In industrial processes, (2E)-2-Hexadecenoic Acid Ethyl Ester serves as a versatile intermediate in the production of lubricants, surfactants, and other specialty chemicals. Its low toxicity and high stability make it suitable for use in a variety of applications where safety and performance are critical. For example, it can be used as a plasticizer in polymer formulations to improve flexibility and durability.

The synthesis of (2E)-2-Hexadecenoic Acid Ethyl Ester typically involves the esterification reaction between hexadecenoic acid and ethanol. This process can be optimized using various catalysts and reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable methods for producing this compound, such as using biocatalysts or microwave-assisted synthesis techniques.

The physical properties of (2E)-2-Hexadecenoic Acid Ethyl Ester, including its melting point, boiling point, and solubility characteristics, are essential for its practical applications. It is generally a colorless liquid with a mild odor and is soluble in common organic solvents like ethanol and acetone but has limited solubility in water. These properties make it easy to handle and process in laboratory and industrial settings.

Safety considerations are an important aspect when working with any chemical compound. While (2E)-2-Hexadecenoic Acid Ethyl Ester is generally considered safe for use in most applications, proper handling procedures should be followed to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation in work areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, (2E)-2-Hexadecenoic Acid Ethyl Ester (CAS No. 135251-95-5) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it an invaluable component in pharmaceuticals, cosmetics, and industrial processes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.

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